2-Acetyl-6-aminoisonicotinic acid

• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 2-acetyl-6-aminopyridine-4-carboxylic acid
• InChI: InChI=1S/C8H8N2O3/c1-4(11)6-2-5(8(12)13)3-7(9)10-6/h2-3H,1H3,(H2,9,10)(H,12,13)
• InChI Key: IUDONNWPTJLMEF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC(=CC(=C1)C(=O)O)N

Description

2-Acetyl-6-aminoisonicotinic acid is a substituted isonicotinic acid derivative characterized by an acetyl group at position 2 and an amino group at position 6 on the pyridine ring. Derivatives of isonicotinic acid are widely used as intermediates in pharmaceutical and agrochemical synthesis due to their versatile reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Acetyl-6-aminoisonicotinic acid typically involves the acetylation of 6-aminoisonicotinic acid. One common method is the reaction of 6-aminoisonicotinic acid with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction is carried out under reflux conditions to ensure complete acetylation. The product is then purified by recrystallization from a suitable solvent .

Industrial Production Methods

Industrial production of 2-Acetyl-6-aminoisonicotinic acid follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. Continuous flow reactors and automated systems are often employed to ensure consistent production and minimize human error.

Chemical Reactions Analysis

Types of Reactions

2-Acetyl-6-aminoisonicotinic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The acetyl group can be reduced to form the corresponding alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.

Major Products

The major products formed from these reactions include nitro derivatives, alcohols, and various substituted pyridine derivatives.

Scientific Research Applications

2-Acetyl-6-aminoisonicotinic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: It serves as a precursor for the synthesis of biologically active compounds.

Industry: It is used in the production of advanced materials, including metal-organic frameworks and coordination polymers.

Mechanism of Action

The mechanism of action of 2-Acetyl-6-aminoisonicotinic acid involves its interaction with specific molecular targets. The acetyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or activation of their function. The amino group can participate in hydrogen bonding and electrostatic interactions, further modulating the compound’s activity. The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects: Chloro and methyl groups (e.g., 2-Chloro-6-methylisonicotinic acid) enhance lipophilicity and thermal stability, making them suitable for agrochemical applications .
• Fluorinated Derivatives: The introduction of fluorine (e.g., 2-Amino-6-fluoroisonicotinic acid) improves metabolic stability and bioavailability in drug candidates .
• Ester Derivatives : Ethyl or benzyl esters (e.g., Ethyl 2-chloro-6-methoxyisonicotinate) are often employed as protecting groups during synthetic routes .